Cas no 1806998-27-5 (3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine
• CAS No: 1806998-27-5
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4887019
• Update Time: 2025-07-08

3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-2-3-1-4(13)7(11)12-5(3)6(9)10/h1,6,13H,2H2
• InChI Key： MPRPEMMKXMTWGI-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CBr)C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine

Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine (CAS No. 1806998-27-5)

3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine, with the CAS number 1806998-27-5, is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of bromomethyl, difluoromethyl, hydroxy, and iodo substituents on the pyridine ring imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The bromomethyl group in 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine is a reactive functional group that can undergo various chemical reactions, such as nucleophilic substitution and coupling reactions. This property makes the compound a useful intermediate in the synthesis of more complex molecules. The difluoromethyl group, on the other hand, is known for its ability to modulate the electronic properties of the molecule, influencing its reactivity and biological activity. The hydroxy group provides a polar functional group that can participate in hydrogen bonding, enhancing the compound's solubility and interaction with biological targets. Lastly, the iodo substituent can be used as a handle for further derivatization or as a radiolabel for imaging studies.

In recent years, there has been increasing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine has shown promise in this regard due to its ability to interact with key biological targets. For instance, studies have demonstrated that this compound can inhibit certain kinases and proteases, which are implicated in cancer and inflammatory diseases. The unique combination of functional groups on the pyridine ring allows for fine-tuning of the compound's pharmacological properties, making it a valuable tool in drug discovery.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine has been reported using various synthetic routes. One common approach involves the sequential introduction of the bromomethyl, difluoromethyl, hydroxy, and iodo substituents onto a pyridine scaffold. This multi-step synthesis requires careful optimization of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the preparation of this compound.

In addition to its potential as a drug candidate, 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine has also found applications in chemical biology research. The compound can be used as a probe to study protein-protein interactions and enzyme mechanisms. Its reactivity and functional groups make it suitable for labeling and imaging studies, providing insights into cellular processes at the molecular level.

The safety profile of 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-5-hydroxy-6-iodopyridine (CAS No. 1806998-27-5) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique combination of functional groups provides opportunities for developing novel therapeutics and research tools. Ongoing research continues to explore its full potential, making it an exciting area of study for scientists and researchers worldwide.